7-((4-bromobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-((4-bromobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C18H13BrFN5S and its molecular weight is 430.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Supramolecular Microfibers and Organic Light-emitting Properties
A derivative, focusing on the 1,2,4-triazolo[1,5-a]pyrimidine structure, demonstrated the ability to self-assemble into supramolecular microfibers exhibiting blue organic light-emitting properties. This is a notable advancement in materials science, particularly for the development of new organic semiconductors and light-emitting diodes (LEDs) (Liu et al., 2008).
Chemical Synthesis and Molecular Rearrangement
Research into the synthesis of triazolo and pyrimidine derivatives, including the manipulation of bromo and chloro groups on these rings, has been a focus. These studies have led to the development of methods for molecular rearrangements and diversification, valuable for creating novel compounds with potential applications in pharmaceuticals and agrochemicals (Tang et al., 2014).
Antimicrobial and Anticonvulsant Activities
Compounds structurally related to "7-((4-bromobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine" have been synthesized and evaluated for their biological activities. This includes antimicrobial activity against a variety of pathogens and anticonvulsant activity, suggesting potential applications in developing new therapeutic agents (Mostafa et al., 2008).
Novel Synthetic Methods and Characterization
Research has also focused on developing new synthetic methods for pyrimidine derivatives and their characterization. This includes exploring different catalysts and reaction conditions to improve the yield and selectivity of these compounds. Such advancements are critical for the efficient synthesis of complex molecules for further study and application (Liu et al., 2012).
Properties
IUPAC Name |
7-[(4-bromophenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrFN5S/c19-14-5-1-13(2-6-14)10-26-18-16-17(21-11-22-18)25(24-23-16)9-12-3-7-15(20)8-4-12/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZALDEKNACQZAOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C3=C(C(=NC=N3)SCC4=CC=C(C=C4)Br)N=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrFN5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.